Cas no 1627925-75-0 (3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole)

• Product Name: 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole
• CAS No: 1627925-75-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5058273
• PubChem ID: 86267711
• Update Time: 2026-02-28

3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole
• BDBM425135
• 3,5-dimethyl-4-(1H- pyrrolo[3,2-b]pyridin-6- yl)isoxazole
• 3,5-dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)-1,2-oxazole
• US10519177, Compound P-0018
• D77898
• 6-(3,5-Dimethyl-4-isoxazolyl)-1h-pyrrolo[3,2-b]pyridine
• SCHEMBL16059113
• CS-W020449
• FQVZFGLWZZXRKG-UHFFFAOYSA-N
• 1627925-75-0
• DB-196785
• CQC92575
• 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole

• Inchi： 1S/C12H11N3O/c1-7-12(8(2)16-15-7)9-5-11-10(14-6-9)3-4-13-11/h3-6,13H,1-2H3
• InChI Key： FQVZFGLWZZXRKG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1=CN=C2C=CNC2=C1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7

Additional information on 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole

3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole: A Comprehensive Overview

The compound with CAS No. 1627925-75-0, known as 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrrolopyridine moiety fused with an isoxazole ring system. The isoxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a key structural element that contributes to the molecule's stability and reactivity.

Recent studies have highlighted the potential of 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The pyrrolo[3,2-b]pyridine moiety within the molecule has been shown to exhibit potent bioactivity in vitro, making it a valuable component in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyrrolopyridine ring system through cyclization reactions and the subsequent functionalization of the isoxazole ring. The use of microwave-assisted synthesis has been reported to significantly enhance the efficiency of these reactions, leading to higher yields and improved purity of the final product.

From an applications perspective, 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole has demonstrated potential in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with complex architectures. Additionally, its electronic properties make it an attractive candidate for applications in organic electronics and optoelectronics.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have revealed that the pyrrolo[3,2-b]pyridine moiety exhibits strong fluorescence under UV light, which could be exploited in sensing applications or as a component in light-emitting materials. Furthermore, computational studies have provided insights into the molecular interactions that govern its bioactivity and electronic properties.

In conclusion, 3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a valuable tool in both academic research and industrial development.